Cas no 2172577-18-1 (2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-1-(4-Hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized heterocyclic compound featuring a 1,2,3-triazole core functionalized with a hydroxybutyl group, a 3-methylbutyl substituent, and an acetonitrile moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and organic synthesis. The presence of both polar (hydroxy) and nonpolar (isopentyl) groups enhances its versatility as an intermediate for further derivatization. The acetonitrile functionality offers a reactive handle for additional transformations, such as cyclizations or nucleophilic additions. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of targeted bioactive molecules or as a scaffold for library synthesis.
2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile structure
2172577-18-1 structure
Product Name:2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
CAS No:2172577-18-1
MF:C13H22N4O
MW:250.339982509613
CID:6292505
PubChem ID:165787892
Update Time:2025-10-30

2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
    • 2172577-18-1
    • EN300-1598870
    • 2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
    • Inchi: 1S/C13H22N4O/c1-10(2)4-5-13-12(6-8-14)15-16-17(13)11(3)7-9-18/h10-11,18H,4-7,9H2,1-3H3
    • InChI Key: VGLRTXTYRSDSFU-UHFFFAOYSA-N
    • SMILES: OCCC(C)N1C(=C(CC#N)N=N1)CCC(C)C

Computed Properties

  • Exact Mass: 250.17936134g/mol
  • Monoisotopic Mass: 250.17936134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.7Ų

2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1598870-0.05g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
0.05g
$1750.0 2023-06-04
Enamine
EN300-1598870-0.1g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
0.1g
$1834.0 2023-06-04
Enamine
EN300-1598870-0.25g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
0.25g
$1917.0 2023-06-04
Enamine
EN300-1598870-0.5g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
0.5g
$2000.0 2023-06-04
Enamine
EN300-1598870-1.0g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
1g
$2083.0 2023-06-04
Enamine
EN300-1598870-2.5g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
2.5g
$4084.0 2023-06-04
Enamine
EN300-1598870-5.0g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
5g
$6043.0 2023-06-04
Enamine
EN300-1598870-10.0g
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
10g
$8961.0 2023-06-04
Enamine
EN300-1598870-50mg
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
50mg
$1750.0 2023-09-23
Enamine
EN300-1598870-100mg
2-[1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
2172577-18-1
100mg
$1834.0 2023-09-23

2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature

Additional information on 2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Professional Introduction to Compound with CAS No. 2172577-18-1 and Product Name: 2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

The compound identified by the CAS number 2172577-18-1 and the product name 2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers exploring novel therapeutic agents. The molecular structure incorporates several key functional groups, including a nitrile group, an azole ring, and aliphatic side chains, which contribute to its diverse biological activities.

In recent years, there has been growing attention directed toward the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound in question has shown promise in preliminary studies as a potential modulator of these pathways. Specifically, the presence of the triazole ring and the hydroxybutan-2-yl moiety suggests that this molecule may interact with target proteins in ways that could lead to therapeutic effects. The nitrile group, a well-known pharmacophore in medicinal chemistry, further enhances its potential as a drug candidate by contributing to its solubility and reactivity.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that is both specific and potent. The 5-(3-methylbutyl) substituent adds bulk to the molecule, which can influence its binding affinity and selectivity. This feature is particularly important in drug design, where minimizing off-target effects is crucial for ensuring safety and efficacy. Researchers have been exploring how modifications to this side chain can optimize the compound's pharmacokinetic properties, making it more suitable for clinical applications.

Recent studies have highlighted the importance of azole-containing compounds in drug discovery. Azoles are known for their ability to inhibit enzymes and receptors involved in various disease processes. The 1H-1,2,3-triazol-4-yl moiety in this compound is particularly noteworthy, as it has been shown to exhibit anti-inflammatory and anti-proliferative effects in vitro. These findings have prompted further investigation into how this structural motif can be leveraged to develop new treatments for chronic inflammatory disorders and certain types of cancer.

The 4-hydroxybutan-2-yl group is another critical component of this molecule that has garnered attention from researchers. Hydroxyl groups are frequently found in biologically active compounds due to their ability to form hydrogen bonds with target proteins. This interaction can enhance binding affinity and improve drug-like properties such as solubility and metabolic stability. The specific arrangement of atoms in this part of the molecule may contribute to its unique biological activity by influencing how it interacts with cellular machinery.

From a synthetic chemistry perspective, the preparation of 2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile presents an interesting challenge. The synthesis involves multiple steps, including the formation of the triazole ring via cycloaddition reactions and subsequent functionalization of the nitrile group. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. These improvements are essential for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

The potential applications of this compound are broad and span several therapeutic areas. In oncology research, for instance, it has been hypothesized that the molecule could interfere with signaling pathways that drive tumor growth and metastasis. By targeting specific enzymes or receptors overexpressed in cancer cells, it may be possible to develop treatments that are more effective than existing therapies. Similarly, in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, modulating inflammatory responses and protein aggregation could slow disease progression.

In addition to its therapeutic potential, this compound also serves as a valuable tool for mechanistic studies. Researchers can use it to gain insights into how biological pathways function at a molecular level. By understanding these mechanisms better, scientists can identify new targets for intervention and develop more rational approaches to drug design. The ability to dissect complex biological processes using well-defined molecules like this one is a cornerstone of modern chemical biology research.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that is essential for bringing new drugs from bench to bedside. The study of compounds like 2172577-18-1 exemplifies this collaborative approach by integrating synthetic chemistry with biological evaluation. Such efforts are critical for advancing our understanding of disease mechanisms and developing innovative treatments.

Looking ahead, future research on this compound will likely focus on optimizing its pharmacological properties through structure-based drug design techniques. Computational modeling can predict how small changes to the molecular structure will affect its activity against biological targets. Additionally, high-throughput screening methods will be employed to identify derivatives with enhanced potency or selectivity. These strategies represent cutting-edge approaches in medicinal chemistry aimed at accelerating drug discovery pipelines.

In conclusion,2-1-(4-hydroxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile represents an exciting opportunity for researchers working at the intersection of chemistry and medicine. Its unique structural features offer potential advantages as a therapeutic agent or research tool across multiple disease areas including cancer treatment,inflammatory disorders,and neurodegenerative diseases,while its synthetic accessibility allows for further exploration through derivatization studies。 As our understanding grows,this compound will continueto be studied extensively,providing valuable insights into disease mechanismsand paving the way for new treatments that improve human health.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk